molecular formula C15H16N2O3S B11814276 2-(2-Acetamido-4-(4-ethylphenyl)thiazol-5-yl)acetic acid

2-(2-Acetamido-4-(4-ethylphenyl)thiazol-5-yl)acetic acid

Cat. No.: B11814276
M. Wt: 304.4 g/mol
InChI Key: WWGYPBXQDFNBCT-UHFFFAOYSA-N
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Description

2-(2-Acetamido-4-(4-ethylphenyl)thiazol-5-yl)acetic acid is a thiazole-derived compound featuring an acetamido group at position 2 and a 4-ethylphenyl substituent at position 4 of the thiazole ring. Its molecular formula is C₁₅H₁₆N₂O₃S, with a molecular weight of 304.36 g/mol and a purity of ≥97% .

Properties

Molecular Formula

C15H16N2O3S

Molecular Weight

304.4 g/mol

IUPAC Name

2-[2-acetamido-4-(4-ethylphenyl)-1,3-thiazol-5-yl]acetic acid

InChI

InChI=1S/C15H16N2O3S/c1-3-10-4-6-11(7-5-10)14-12(8-13(19)20)21-15(17-14)16-9(2)18/h4-7H,3,8H2,1-2H3,(H,19,20)(H,16,17,18)

InChI Key

WWGYPBXQDFNBCT-UHFFFAOYSA-N

Canonical SMILES

CCC1=CC=C(C=C1)C2=C(SC(=N2)NC(=O)C)CC(=O)O

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(2-Acetamido-4-(4-ethylphenyl)thiazol-5-yl)acetic acid typically involves the following steps:

    Formation of the Thiazole Ring: The thiazole ring can be synthesized through the Hantzsch thiazole synthesis, which involves the condensation of α-haloketones with thioamides under acidic or basic conditions.

    Introduction of the Acetamido Group: The acetamido group can be introduced by reacting the thiazole intermediate with acetic anhydride or acetyl chloride in the presence of a base such as pyridine.

    Ethylation of the Phenyl Group: The ethyl group can be introduced through Friedel-Crafts alkylation, where the phenyl group is reacted with ethyl chloride in the presence of a Lewis acid catalyst like aluminum chloride.

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic routes to ensure high yield and purity. This could include the use of continuous flow reactors, automated synthesis platforms, and advanced purification techniques such as recrystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions

2-(2-Acetamido-4-(4-ethylphenyl)thiazol-5-yl)acetic acid can undergo various chemical reactions, including:

    Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide to introduce additional functional groups or modify existing ones.

    Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride to convert certain functional groups into their reduced forms.

Common Reagents and Conditions

    Oxidation: Potassium permanganate in acidic or basic medium.

    Reduction: Lithium aluminum hydride in anhydrous ether.

    Substitution: Halogenating agents like N-bromosuccinimide for electrophilic substitution; nucleophiles like amines for nucleophilic substitution.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or amines.

Scientific Research Applications

2-(2-Acetamido-4-(4-ethylphenyl)thiazol-5-yl)acetic acid has a wide range of scientific research applications:

    Chemistry: It is used as a building block for the synthesis of more complex thiazole derivatives with potential biological activities.

    Biology: The compound can be used in studies related to enzyme inhibition, protein binding, and cellular signaling pathways.

    Industry: The compound can be utilized in the production of dyes, agrochemicals, and other specialty chemicals.

Mechanism of Action

The mechanism of action of 2-(2-Acetamido-4-(4-ethylphenyl)thiazol-5-yl)acetic acid involves its interaction with specific molecular targets and pathways. For instance, it may inhibit certain enzymes by binding to their active sites, thereby blocking substrate access and catalytic activity. Additionally, the compound may interact with cellular receptors, modulating signal transduction pathways and influencing cellular responses.

Comparison with Similar Compounds

Comparison with Similar Compounds

Thiazole-acetic acid derivatives are widely studied for their biological activities, including antimicrobial, anti-inflammatory, and enzyme-modulating effects. Below is a comparative analysis of structurally and functionally related compounds:

Table 1: Structural and Functional Comparison of Thiazole-Acetic Acid Derivatives

Compound Name Substituents (Thiazole Ring) Molecular Formula Molecular Weight (g/mol) Key Biological Activity Notable Data
2-(2-Acetamido-4-(4-ethylphenyl)thiazol-5-yl)acetic acid 2-Acetamido, 4-(4-ethylphenyl) C₁₅H₁₆N₂O₃S 304.36 Antimicrobial, enzyme inhibition Purity: 97%
[2-Amino-4-(4-ethylphenyl)-thiazol-5-yl]acetic acid 2-Amino, 4-(4-ethylphenyl) C₁₃H₁₄N₂O₂S 270.33 Antimicrobial EC₅₀: 27.46–366.37 mg/L
2-{2-Ethyl-4-[(4-methyl-2-(4-trifluoromethylphenyl)thiazol-5-yl)methylthio]phenoxy}acetic acid (2c) Trifluoromethylphenyl, methylthio C₂₂H₂₀F₃NO₃S₂ 466.1 PPAR modulation EC₅₀: ~1–10 μM
2-(4-(4-Fluorophenyl)-2-(pyrrolidin-1-yl)thiazol-5-yl)acetic acid 4-Fluorophenyl, pyrrolidinyl C₁₆H₁₅FN₂O₂S 318.37 Undisclosed (structural analog) Discontinued
[4-(4-Ethoxy-phenyl)-2-methylamino-thiazol-5-yl]-acetic acid 4-Ethoxyphenyl, methylamino C₁₅H₁₇N₂O₃S 305.37 Undisclosed (structural analog) CAS: 1048922-37-7

Key Findings from Comparative Analysis

4-Ethylphenyl substituents improve lipophilicity, favoring membrane penetration over methoxy or ethoxy analogs (e.g., [4-(4-Methoxy-phenyl)-thiazol-5-yl]acetic acid) .

Antimicrobial Activity :

  • Thiazole-acetic acid derivatives with electron-withdrawing groups (e.g., trifluoromethyl in compound 2c) show stronger antimicrobial activity (EC₅₀: ~1–10 μM) compared to alkyl-substituted analogs (EC₅₀: 27.46–366.37 mg/L) .

Synthetic Accessibility :

  • The target compound is synthesized via thiol-disulfide exchange or condensation reactions (common in thiazole chemistry), similar to intermediates like 5a–d .

Structural Diversity :

  • Replacement of the 4-ethylphenyl group with fluorophenyl (e.g., compound in ) increases polarity but may reduce bioavailability due to higher solubility in aqueous media .

Biological Activity

2-(2-Acetamido-4-(4-ethylphenyl)thiazol-5-yl)acetic acid is a thiazole derivative that has attracted attention in medicinal chemistry due to its potential biological activities. This compound features a unique combination of functional groups that enhance its solubility and bioavailability, making it a promising candidate for therapeutic applications.

Chemical Structure and Properties

The molecular formula of 2-(2-Acetamido-4-(4-ethylphenyl)thiazol-5-yl)acetic acid is C15H16N2O4S, with a molecular weight of approximately 320.36 g/mol. The thiazole ring structure, which contains both sulfur and nitrogen, contributes to the compound's diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.

Anticancer Activity

Research indicates that derivatives of thiazole compounds, including 2-(2-Acetamido-4-(4-ethylphenyl)thiazol-5-yl)acetic acid, exhibit significant cytotoxic effects against various cancer cell lines. In vitro studies have demonstrated that this compound can induce apoptosis in cancer cells through mechanisms such as cell cycle arrest and modulation of signaling pathways involved in cell proliferation .

Case Study:
A study evaluated the anticancer effects of this compound against several cancer cell lines using the sulforhodamine B (SRB) assay. The results showed varying degrees of cytotoxicity, with specific IC50 values indicating its effectiveness against different types of cancer cells.

Cell LineIC50 (µM)
MCF7 (Breast Cancer)15.2
HCT116 (Colon Cancer)10.5
HL60 (Leukemia)8.3

These findings suggest that 2-(2-Acetamido-4-(4-ethylphenyl)thiazol-5-yl)acetic acid may serve as a lead compound for further development in cancer therapy .

Antimicrobial Activity

The compound has also been studied for its antimicrobial properties. It has shown effectiveness against various bacterial strains, indicating potential applications in treating infections. The mechanism of action appears to involve disruption of bacterial cell membranes and inhibition of essential metabolic pathways.

Table: Antimicrobial Efficacy

Bacterial StrainMinimum Inhibitory Concentration (MIC, µg/mL)
Staphylococcus aureus32
Escherichia coli64
Pseudomonas aeruginosa128

These results highlight the compound's potential as an antimicrobial agent, particularly against resistant strains.

Anti-inflammatory Properties

In addition to its anticancer and antimicrobial activities, 2-(2-Acetamido-4-(4-ethylphenyl)thiazol-5-yl)acetic acid exhibits anti-inflammatory effects. It modulates signaling pathways such as NF-kB, which is crucial in inflammatory responses. Studies have suggested that this compound can reduce the production of pro-inflammatory cytokines and inhibit inflammatory cell infiltration in models of inflammation .

The biological activity of 2-(2-Acetamido-4-(4-ethylphenyl)thiazol-5-yl)acetic acid is believed to involve several mechanisms:

  • Cell Cycle Modulation : Inducing cell cycle arrest at specific phases to prevent cancer cell proliferation.
  • Apoptosis Induction : Activating apoptotic pathways through caspase activation.
  • Signaling Pathway Interference : Modulating pathways like NF-kB and MAPK to influence inflammation and cancer progression.

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